Cas no 3483-82-7 (N-Benzoyl-L-tyrosine ethyl ester)

N-Benzoyl-L-tyrosine ethyl ester structure
3483-82-7 structure
Product Name:N-Benzoyl-L-tyrosine ethyl ester
CAS No:3483-82-7
MF:C18H19NO4
MW:313.347765207291
MDL:MFCD00002388
CID:44210
PubChem ID:87564082
Update Time:2025-04-18

N-Benzoyl-L-tyrosine ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl N-benzoyl-L-tyrosinate
    • N-Benzoyl-L-tyrosine ethyl ester
    • BTEE
    • N-Benzoyl-L-tyrosine ethyl ester (BTEE)
    • Bz-L-Tyr-OEt
    • Bz-Tyr-OEt
    • ethyl (2S)-2-benzamido-3-(4-hydroxyphenyl)propanoate
    • PARAGOS 300146
    • (S)-Ethyl 2-benzamido-3-(4-hydroxyphenyl)propanoate
    • Benzoyl-L-tyrosine ethyl ester
    • Benzoyltyrosine ethyl ester
    • Ethyl benzoyltyrosinate
    • N-Benzoyltyrosine ethyl ester
    • BENZOYL-TYR-OET
    • L-Tyrosine, N-benzoyl-, ethyl ester
    • Tyrosine, N-benzoyl-, ethyl ester
    • N-benzoyl-l-tyrosine ethylester
    • SRLROPAFMUDDRC-INIZCTEOSA-N
    • Bz-Tyr-OEt; BTEE
    • Ethy
    • B-0850
    • MS-20626
    • 3483-82-7
    • AKOS016843037
    • (S)-2-Benzoylamino-3-(4-hydroxy-phenyl)-propionic acid ethyl ester
    • PhCO-Tyr-OEt
    • N-Benzoyl-L-tyrosineethylester
    • B1140
    • AC-19245
    • CS-W013955
    • AI3-28819
    • CHEMBL33242
    • (S)-ethyl-2-benzoylamino-3-(4hydroxyphenyl)propionate
    • M03119
    • BDBM50100038
    • CHEBI:91051
    • DTXSID60883977
    • AM82325
    • HY-W013239
    • N-Benzoyl-L-tyrosine ethyl ester, >=98.0% (NT)
    • NSC-75895
    • NS00049486
    • EINECS 222-469-2
    • Tyrosine, N-benzoyl-, ethyl ester, L-
    • Ethyl 2-(benzoylamino)-3-(4-hydroxyphenyl)propanoate #
    • MFCD00002388
    • NSC 75895
    • J2P4C4RJ59
    • UNII-J2P4C4RJ59
    • A822427
    • SCHEMBL1784498
    • NCGC00166028-01
    • Q27163040
    • AC8694
    • Bz-Tyr-OEt,98%
    • DTXCID301023452
    • MDL: MFCD00002388
    • Inchi: 1S/C18H19NO4/c1-2-23-18(22)16(12-13-8-10-15(20)11-9-13)19-17(21)14-6-4-3-5-7-14/h3-11,16,20H,2,12H2,1H3,(H,19,21)/t16-/m0/s1
    • InChI Key: SRLROPAFMUDDRC-INIZCTEOSA-N
    • SMILES: O(CC)C([C@H](CC1C=CC(=CC=1)O)NC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 313.13100
  • Monoisotopic Mass: 313.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.6

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2389 (rough estimate)
  • Melting Point: 120.0 to 124.0 deg-C
  • Boiling Point: 453.15°C (rough estimate)
  • Refractive Index: -29 ° (C=1, EtOH)
  • PSA: 75.63000
  • LogP: 2.68730
  • Solubility: Soluble in methanol and ethanol, insoluble in water.
  • Specific Rotation: -24 º (c=1, EtOH)

N-Benzoyl-L-tyrosine ethyl ester Security Information

  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • Safety Term:S22;S24/25
  • TSCA:Yes

N-Benzoyl-L-tyrosine ethyl ester Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Benzoyl-L-tyrosine ethyl ester Pricemore >>

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